Cas no 496863-51-5 (Pyrimidine, 2-(methylthio)-4-(1-phenyl-1H-pyrazol-3-yl)-)

Pyrimidine, 2-(methylthio)-4-(1-phenyl-1H-pyrazol-3-yl)- structure
496863-51-5 structure
Product Name:Pyrimidine, 2-(methylthio)-4-(1-phenyl-1H-pyrazol-3-yl)-
CAS No:496863-51-5
MF:C14H12N4S
MW:268.336880683899
CID:1529294
Update Time:2024-08-24

Pyrimidine, 2-(methylthio)-4-(1-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-(methylthio)-4-(1-phenyl-1H-pyrazol-3-yl)-
    • Inchi: 1S/C14H12N4S/c1-19-14-15-9-7-12(16-14)13-8-10-18(17-13)11-5-3-2-4-6-11/h2-10H,1H3
    • InChI Key: PZJFSTXLUHNCGX-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC=CC(C2C=CN(C3=CC=CC=C3)N=2)=N1

Computed Properties

  • Exact Mass: 268.07846

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 469.7±20.0 °C(Predicted)
  • PSA: 43.6
  • pka: -0.72±0.31(Predicted)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited